Cas no 2098080-79-4 (1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol)

• Product Name: 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol
• CAS No: 2098080-79-4
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 4771512
• Update Time: 2025-05-20

1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-(3-aminopropyl)piperidin-2-yl)ethan-1-ol
• 1-[1-(3-aminopropyl)piperidin-2-yl]ethanol
• 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol

• Inchi： 1S/C10H22N2O/c1-9(13)10-5-2-3-7-12(10)8-4-6-11/h9-10,13H,2-8,11H2,1H3
• InChI Key： ZFNSQDZSHDFLDA-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCCN1CCCN

Computed Properties

• Exact Mass: 186.173213330 g/mol
• Monoisotopic Mass: 186.173213330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5
• Molecular Weight: 186.29

Additional information on 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol

Introduction to 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol (CAS No. 2098080-79-4)

1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2098080-79-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core linked to an amine-substituted propyl chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests applications in the development of novel therapeutic agents, particularly in addressing complex diseases that require targeted interventions.

The structural framework of 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol consists of a piperidine ring substituted at the 2-position with a propylamine moiety, which is further connected to a hydroxylated ethyl group. This configuration creates multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. The presence of both basic and hydrophilic functionalities enhances its solubility and binding affinity, which are critical parameters for pharmacological efficacy.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous FDA-approved drugs. These compounds exhibit a wide range of biological activities, including antiviral, antibacterial, anticancer, and central nervous system (CNS) effects. The specific substitution pattern in 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol positions it as a promising candidate for further investigation in these therapeutic areas.

One of the most compelling aspects of this compound is its potential to modulate neurotransmitter systems. Piperidine derivatives are known to interact with receptors and enzymes involved in neurotransmission, making them valuable candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The amine-substituted propyl chain in 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol could enhance its ability to cross the blood-brain barrier, a critical factor for CNS drug development.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening methods have been employed to identify promising candidates like 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol based on their structural similarity to known active molecules. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to focus on the most promising scaffolds for further experimental validation.

The synthesis of 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol presents an intriguing challenge due to its complex structural features. Multi-step synthetic routes involving nucleophilic substitution reactions, reductive amination, and protecting group strategies have been explored to achieve high yields and purity. The optimization of these synthetic pathways is crucial for large-scale production and subsequent preclinical studies.

In preclinical research, 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol has shown promise in several in vitro and in vivo models. Studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, its interaction with monoamine oxidase (MAO) inhibitors suggests potential applications in treating mood disorders. Additionally, its binding affinity for certain G-protein coupled receptors (GPCRs) has been explored as a possible mechanism for its therapeutic effects.

The pharmacokinetic properties of 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol are also under investigation. Factors such as bioavailability, metabolic stability, and excretion pathways are critical determinants of its clinical efficacy. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic profile and identify potential metabolites.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on 1-(1-(3-Aminopropyl)piperidin-2-yl)ethan-1-ol. These partnerships facilitate the sharing of resources and expertise, enabling more comprehensive studies across multiple disciplines. Such collaborations are essential for translating laboratory findings into viable therapeutic options for patients.

The future prospects of 1-(1-(3-Aminopropyl)piperidin-2-yethyl alcohol) are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic methodologies and biotechnological approaches continue to enhance our ability to modify and optimize this compound's structure for improved efficacy and safety. As our understanding of disease mechanisms evolves, so too does the potential for this molecule to contribute to novel treatment strategies.

In conclusion, 2098080 79 4 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its exploration across various therapeutic areas holds promise for addressing unmet medical needs through innovative drug design and development.